Cas no 68359-02-4 (2-(Cyclohexyloxy)nicotinic acid)

2-(Cyclohexyloxy)nicotinic acid is a nicotinic acid derivative featuring a cyclohexyloxy substituent at the 2-position of the pyridine ring. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate in the synthesis of biologically active molecules. Its structural motif combines the aromatic properties of nicotinic acid with the lipophilic cyclohexyl group, offering enhanced solubility and reactivity for further functionalization. The compound is particularly valuable in medicinal chemistry for designing enzyme inhibitors or receptor modulators. High-purity grades are available for research applications, ensuring reproducibility in synthetic pathways. Proper handling and storage under inert conditions are recommended to maintain stability.
2-(Cyclohexyloxy)nicotinic acid structure
68359-02-4 structure
Product Name:2-(Cyclohexyloxy)nicotinic acid
CAS No:68359-02-4
MF:C12H15NO3
MW:221.252403497696
MDL:MFCD09742983
CID:1069137
PubChem ID:16796165
Update Time:2025-06-08

2-(Cyclohexyloxy)nicotinic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(Cyclohexyloxy)nicotinic acid
    • 2-Cyclohexyloxy-nicotinic acid
    • TS-03169
    • DTXSID00588636
    • AKOS000150058
    • 2-(Cyclohexyloxy)nicotinicacid
    • 2-cyclohexyloxypyridine-3-carboxylic acid
    • SCHEMBL3934706
    • 2-(Cyclohexyloxy)pyridine-3-carboxylic acid
    • 68359-02-4
    • FT-0744780
    • CS-0358828
    • DB-074013
    • MDL： MFCD09742983
    • Inchi： 1S/C12H15NO3/c14-12(15)10-7-4-8-13-11(10)16-9-5-2-1-3-6-9/h4,7-9H,1-3,5-6H2,(H,14,15)
    • InChI Key： DTAUTMCCLAWIDK-UHFFFAOYSA-N
    • SMILES： O(C1C(C(=O)O)=CC=CN=1)C1CCCCC1

Computed Properties

  • Exact Mass: 221.10519334g/mol
  • Monoisotopic Mass: 221.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 59.4Ų

2-(Cyclohexyloxy)nicotinic acid Pricemore >>

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